N-(3-chloro-4-fluorophenyl)-3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-3-methyl-1-phenylthieno[2,3-c]pyrazole-5-carboxamide
• InChI: InChI=1S/C19H13ClFN3OS/c1-11-14-10-17(18(25)22-12-7-8-16(21)15(20)9-12)26-19(14)24(23-11)13-5-3-2-4-6-13/h2-10H,1H3,(H,22,25)
• InChI Key: YGVSDMSSMLRDFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C=C(S2)C(=O)NC3=CC(=C(C=C3)F)Cl)C4=CC=CC=C4
• Molecular Formula: C19H13ClFN3OS
• Molecular Weight: 385.8 g/mol

Description

Unfortunately, I was unable to find specific information on the compound “N-(3-chloro-4-fluorophenyl)-3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide”. This could be due to the compound being relatively new, not widely studied, or not having been published in accessible sources.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of chemical compounds structurally related to N-(3-chloro-4-fluorophenyl)-3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide have been widely explored in scientific research. These compounds, with similar core structures, offer a rich field for the study of synthetic pathways, chemical properties, and potential applications in various domains, including medicinal chemistry. One study detailed the synthesis, analytical characterization, and crystal structure analysis of pyrazole-containing compounds, highlighting the significance of bioisosteric replacements and the potential for mislabeling in research chemicals. This research opens avenues for further exploration of similar compounds in drug development and material science (McLaughlin et al., 2016).